(4R)-N-ethyl-4-{[(1-ethyl-1H-pyrazol-3-yl)carbonyl]amino}-1-[(5-methyl-2-furyl)methyl]-L-prolinamide

• IUPAC Name: 1-ethyl-N-[(3R,5S)-5-(ethylcarbamoyl)-1-[(5-methylfuran-2-yl)methyl]pyrrolidin-3-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C19H27N5O3/c1-4-20-19(26)17-10-14(11-23(17)12-15-7-6-13(3)27-15)21-18(25)16-8-9-24(5-2)22-16/h6-9,14,17H,4-5,10-12H2,1-3H3,(H,20,26)(H,21,25)/t14-,17+/m1/s1
• InChI Key: WQFCMPLVXAQLAE-PBHICJAKSA-N
• Canonical SMILES: CCNC(=O)C1CC(CN1CC2=CC=C(O2)C)NC(=O)C3=NN(C=C3)CC
• Isomeric SMILES: CCNC(=O)[C@@H]1C[C@H](CN1CC2=CC=C(O2)C)NC(=O)C3=NN(C=C3)CC
• Molecular Formula: C19H27N5O3
• Molecular Weight: 373.4 g/mol

Description

The compound of interest is related to a class of compounds synthesized and analyzed for their structural and potentially bioactive properties. These compounds often feature a pyrazole core, a known motif in medicinal chemistry due to its prevalence in compounds with significant biological activity. The synthesis and study of such molecules are pivotal in developing new therapeutic agents and understanding chemical and biological mechanisms.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, starting with the formation of the pyrazole core followed by subsequent functionalization. For example, the ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was synthesized through treatment with ethyl 2-cyano-3,3-dimethylthioacrylate, showcasing a method for introducing various substituents into the pyrazole ring (L. Minga, 2005).